Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)

82586-61-6 structure
Product Name:Benzenebutanoic acid, a-bromo-, ethyl ester
CAS No:82586-61-6
Molecular Formula:C12H15O2Br
Molecular Weight:271.1503
CID:730161
PubChem ID:11747666
Benzenebutanoic acid, a-bromo-, ethyl ester Properties
Names and Identifiers
-
- Benzenebutanoic acid, a-bromo-, ethyl ester
- ethyl 2-bromo-4-phenylbutanoate
- ethyl alpha-bromo-4-phenylbutanoate
- DTXSID20868664
- ZLZXSWNRZFMSSS-UHFFFAOYSA-N
- SCHEMBL305973
- 2-bromo-4-phenyl-butyric acid ethyl ester
- ethyl 2-bromo-4-phenylbutyrate
- FT-0743498
- Benzenebutanoic acid, alpha-bromo-, ethyl ester
- 82586-61-6
-
- InChIKey: ZLZXSWNRZFMSSS-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
- SMILES: CCOC(=O)C(CCC1=CC=CC=C1)Br
Computed Properties
- Exact Mass: 145.052764
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 145.052764
- Heavy Atom Count: 11
- Complexity: 181
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 44
Benzenebutanoic acid, a-bromo-, ethyl ester Related Literature
-
1. The design and synthesis of the Angiotensin Converting Enzyme inhibitor Cilazapril and related bicyclic compoundsMichael R. Attwood,Cedric H. Hassall,Antonin Kr?hn,Geoffrey Lawton,Sally Redshaw J. Chem. Soc. Perkin Trans. 1 1986 1011
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